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Compound of Interest

Tert-butyl (5-formylpyridin-2-
Compound Name:
YL)carbamate

Cat. No.: B173720

An In-depth Technical Guide to Tert-butyl (5-
formylpyridin-2-YL)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of Tert-butyl (5-formylpyridin-2-YL)carbamate. This
compound, a functionalized pyridine derivative, serves as a valuable building block in medicinal
chemistry and drug discovery due to its unique structural features.

Chemical Identity and Physical Properties

Tert-butyl (5-formylpyridin-2-YL)carbamate, also known as 2-(Boc-amino)pyridine-5-
carboxaldehyde, is a solid, off-white compound. Its core structure consists of a pyridine ring
substituted with a formyl group and a tert-butoxycarbonyl (Boc) protected amine.

Table 1: Physical and Chemical Properties of Tert-butyl (5-formylpyridin-2-YL)carbamate
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Property Value Source(s)

tert-butyl N-(5-formylpyridin-2-

IUPAC Name J)carbamate [1]
CAS Number 199296-40-7 [1]
Molecular Formula C11H14N203 [2]
Molecular Weight 222.24 g/mol [2]
Appearance Off-white solid N/A
Melting Point 174-176 °C N/A
Boiling Point 316.3 £ 27.0 °C (Predicted) N/A
Solubility Soluble in water N/A
XLogP3 1.6 N/A
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C:;untg p 4 3]
Rotatable Bond Count 3 N/A

Chemical Synthesis and Characterization

The synthesis of Tert-butyl (5-formylpyridin-2-YL)carbamate can be achieved through a
multi-step process, typically starting from 2-aminopyridine. While a specific detailed protocol for
this exact molecule is not readily available in published literature, a general synthetic approach
can be proposed based on methods for analogous compounds.[3]

Proposed Synthetic Pathway

A plausible synthetic route involves the following key steps:

o Formylation of 2-aminopyridine: This introduces the aldehyde group onto the pyridine ring.
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¢ Protection of the amino group: The 2-amino group is then protected with a tert-
butoxycarbonyl (Boc) group to yield the final product.
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2-Aminopyridine

Formylating Agent
(e.g., Vilsmeier-Haack)

Formylation 2-Amino-5-formylpyridine

Boc Anhydride
(di-tert-butyl dicarbonate)

Boc Protection

Tert-butyl
(5-formylpyridin-2-YL)carbamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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